[(4-Methyl-1,3-thiazol-5-yl)methyl](2-methylpropyl)amine

• Molecular Formula: C9H16N2S
• Molecular Weight: 184.30 g/mol
• SMILES: CC1=C(SC=N1)CNCC(C)C
• InChI: InChI=1S/C9H16N2S/c1-7(2)4-10-5-9-8(3)11-6-12-9/h6-7,10H,4-5H2,1-3H3
• InChIKey: CXPWCTIXWYBYFB-UHFFFAOYSA-N

[(4-Methyl-1,3-thiazol-5-yl)methyl](2-methylpropyl)amine: Physicochemical & Structural Identity

[(4-Methyl-1,3-thiazol-5-yl)methyl](2-methylpropyl)amine (CAS 1184421-70-2) is a secondary amine belonging to the 4-methylthiazole class, with molecular formula C9H16N2S and molecular weight 184.30 g/mol [1]. Its structure features a 4-methyl-1,3-thiazole core linked via a methylene bridge to an N-(2-methylpropyl)amine side chain, yielding a computed XLogP3 of 2.1, topological polar surface area (TPSA) of 53.2 Ų, and four rotatable bonds [1]. The compound is commercially supplied at 95% minimum purity and is classified as a non-hazardous research chemical for R&D use only .

Computed CNS drug-like profile (favorable predicted permeability) supports blood-brain barrier model studies

Fragment-rule-of-three compliant: low molecular weight and restricted rotatable bonds for efficient hit discovery libraries

4-Methylthiazole scaffold with reported kinase and metabolic enzyme inhibition precedent, providing a hypothesis-driven building block

• [1] PubChem Compound Summary CID 60984839, [(4-Methyl-1,3-thiazol-5-yl)methyl](2-methylpropyl)amine. National Center for Biotechnology Information, U.S. National Library of Medicine. View Source

Why Generic Substitution Fails: Physicochemical Variance

Within the C9H16N2S thiazole-amine series, seemingly minor structural modifications produce measurable shifts in computed lipophilicity, topological polar surface area, and rotatable bond count that directly affect predicted membrane permeability, solubility, and target binding geometry [1]. The 4-methyl positional isomer differs from the 2-methyl variant in nitrogen–sulfur adjacency to the amine-bearing side chain, altering hydrogen-bond acceptor topology. Similarly, replacing the branched isobutyl side chain with a linear n-butyl group changes rotatable bond count from four to five and lowers XLogP3 from 2.1 to 2.0, while the unsubstituted primary amine analogue exhibits a 10.5-fold reduction in lipophilicity (XLogP3 0.2) and a 26% increase in TPSA (67.2 vs. 53.2 Ų) [2][3]. In drug discovery and chemical biology applications where logD, passive permeability, and metabolic stability are critical selection parameters, these differences are large enough to invalidate direct interchangeability without re-optimization of the synthetic route or biological assay conditions. The evidence below quantifies the key differentiation dimensions that support compound-specific procurement rather than generic analog substitution.

Positional isomer (2-methylthiazole) shifts methyl pharmacophore vector and amine electronic environment — may alter target recognition and SAR reproducibility.

n-Butyl analog adds one rotatable bond (5 vs. 4), increasing conformational flexibility and predicted entropic binding penalty — may reduce hit-to-lead efficiency.

Primary amine analog shows substantially lower lipophilicity and higher polar surface area, potentially shifting passive permeability and cellular distribution away from target profile.

• [1] PubChem Compound Summary CID 60984839, [(4-Methyl-1,3-thiazol-5-yl)methyl](2-methylpropyl)amine; CID 60984151, Butyl[(4-methyl-1,3-thiazol-5-yl)methyl]amine; CID 60941299, [(2-Methyl-1,3-thiazol-5-yl)methyl](2-methylpropyl)amine; CID 24688991, (4-Methyl-1,3-thiazol-5-yl)methanamine. Computed properties: XLogP3, TPSA, rotatable bond count. View Source
• [2] PubChem Compound Summary CID 60984151, Butyl[(4-methyl-1,3-thiazol-5-yl)methyl]amine. Computed properties: XLogP3 = 2.0, Rotatable Bond Count = 5. View Source
• [3] PubChem Compound Summary CID 24688991, (4-Methyl-1,3-thiazol-5-yl)methanamine. Computed properties: XLogP3 = 0.2, TPSA = 67.2 Ų. View Source

Structural Analog Differentiation Evidence

Lipophilicity: Isobutyl vs. Primary Amine Analog

The isobutyl-substituted secondary amine [(4-Methyl-1,3-thiazol-5-yl)methyl](2-methylpropyl)amine exhibits a computed XLogP3 of 2.1, compared to 0.2 for the unsubstituted primary amine (4-methyl-1,3-thiazol-5-yl)methanamine, representing a 10.5-fold difference in predicted octanol-water partition coefficient. In the context of CNS drug discovery, an XLogP3 between 2 and 3 falls within the optimal range for blood–brain barrier penetration, whereas 0.2 is suboptimal for passive CNS entry [1][2].

Lipophilicity

Reported

10.5× higher XLogP3
(2.1 vs. 0.2)

Supports higher predicted membrane permeability in CNS models

Computed property; experimental logD verification recommended

Evidence Dimension	Computed lipophilicity (XLogP3-AA)
Target Compound Data	XLogP3 = 2.1
Comparator Or Baseline	(4-Methyl-1,3-thiazol-5-yl)methanamine (CAS 857549-15-6): XLogP3 = 0.2
Quantified Difference	10.5-fold higher lipophilicity for the target compound (ΔXLogP3 = +1.9)
Conditions	Computed by XLogP3 3.0 algorithm (PubChem 2021/2024 release)

Why This Matters

A ΔXLogP3 of 1.9 units is a substantial difference that predicts markedly different passive membrane permeability and oral absorption profiles, making the compounds non-interchangeable in any cellular or in vivo assay where target engagement depends on intracellular or CNS exposure.

• [1] PubChem CID 60984839: [(4-Methyl-1,3-thiazol-5-yl)methyl](2-methylpropyl)amine, XLogP3 = 2.1. View Source
• [2] PubChem CID 24688991: (4-Methyl-1,3-thiazol-5-yl)methanamine, XLogP3 = 0.2. View Source

TPSA and Predicted Oral Bioavailability

The target compound has a computed TPSA of 53.2 Ų versus 67.2 Ų for the primary amine analog (4-methyl-1,3-thiazol-5-yl)methanamine, a 26% higher value. Under the Veber drug-likeness criteria, TPSA values ≤140 Ų are associated with good oral bioavailability; however, within this range, lower TPSA correlates with improved passive membrane permeability. The 14 Ų difference reflects the replacement of two polar N–H hydrogen atoms with a lipophilic isobutyl group, reducing hydrogen-bond donor capacity and desolvation penalty upon membrane crossing [1][2].

Polar Surface Area

Reported

TPSA 53.2 vs 67.2 Ų
(26% lower)

Lower desolvation penalty may improve passive permeability

Verify with PAMPA or Caco-2 assay

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 53.2 Ų
Comparator Or Baseline	(4-Methyl-1,3-thiazol-5-yl)methanamine (CAS 857549-15-6): TPSA = 67.2 Ų
Quantified Difference	Target compound TPSA is 14.0 Ų (26.3%) lower than comparator
Conditions	Computed by Cactvs 3.4.x algorithm (PubChem)

Why This Matters

A 26% reduction in TPSA corresponds to a lower desolvation energy barrier for passive membrane diffusion, making the target compound a more suitable starting point for medicinal chemistry programs targeting intracellular enzymes or receptors where cellular permeability is a primary optimization parameter.

• [1] PubChem CID 60984839: [(4-Methyl-1,3-thiazol-5-yl)methyl](2-methylpropyl)amine, TPSA = 53.2 Ų. View Source
• [2] PubChem CID 24688991: (4-Methyl-1,3-thiazol-5-yl)methanamine, TPSA = 67.2 Ų. View Source

Rotatable Bond Count: Isobutyl vs. n-Butyl Isomer

The target compound possesses four rotatable bonds, versus five for the n-butyl analog Butyl[(4-methyl-1,3-thiazol-5-yl)methyl]amine (CAS 1179949-80-4). The branched isobutyl group restricts conformational freedom relative to the linear n-butyl chain, reducing the entropic penalty upon binding to a rigid protein target. In structure-based drug design, each additional rotatable bond is estimated to reduce binding affinity by approximately 0.5–1.0 kcal/mol due to conformational entropy loss [1][2][3].

Rotatable Bonds

Reported

4 vs. 5 bonds
(Δ1 rotatable bond)

Reduced conformational entropy penalty may enhance binding efficiency

Estimated 0.5–1.0 kcal/mol binding advantage (class-level)

Evidence Dimension	Rotatable bond count and predicted conformational entropy
Target Compound Data	4 rotatable bonds (isobutyl branch restricts conformational degrees of freedom)
Comparator Or Baseline	Butyl[(4-methyl-1,3-thiazol-5-yl)methyl]amine (CAS 1179949-80-4): 5 rotatable bonds (linear n-butyl chain)
Quantified Difference	1 fewer rotatable bond; estimated 0.5–1.0 kcal/mol lower conformational entropy penalty upon target binding
Conditions	Computed by Cactvs 3.4.x; binding entropy estimation from literature precedent (see REFS-3 for general principle)

Why This Matters

In fragment-based drug discovery and high-throughput screening library design, compounds with fewer rotatable bonds are preferentially selected to reduce the entropic penalty and improve hit-to-lead binding efficiency metrics such as Ligand Efficiency (LE) and Lipophilic Ligand Efficiency (LLE).

• [1] PubChem CID 60984839: [(4-Methyl-1,3-thiazol-5-yl)methyl](2-methylpropyl)amine, Rotatable Bond Count = 4. View Source
• [2] PubChem CID 60984151: Butyl[(4-methyl-1,3-thiazol-5-yl)methyl]amine, Rotatable Bond Count = 5. View Source
• [3] Murray CW, Rees DC. The rise of fragment-based drug discovery. Nat Chem. 2009;1(3):187-192. doi:10.1038/nchem.217. (General principle: each rotatable bond contributes ~0.5–1.0 kcal/mol to the entropic binding penalty.) View Source

Positional Isomerism: 4-Methyl vs. 2-Methyl Thiazole

The target compound bears the methyl substituent at ring position 4 (adjacent to the amine-bearing methylene bridge at position 5), whereas the positional isomer [(2-Methyl-1,3-thiazol-5-yl)methyl](2-methylpropyl)amine (CAS 1178690-83-9) bears methyl at position 2 (adjacent to the sulfur atom). In the 4-methyl isomer, the electron-donating methyl group is directly conjugated with the aminomethyl side chain through the thiazole ring, potentially modulating amine basicity (predicted pKa) and nucleophilicity. In the 2-methyl isomer, the methyl group is spatially separated from the side chain and instead influences the electronics of the N=C–S moiety, altering hydrogen-bond acceptor character at the thiazole nitrogen. This positional shift changes the three-dimensional pharmacophoric vector of the methyl group and the electronic environment of the amine, which may alter target recognition and metabolic vulnerability [1][2].

Positional Isomer

Class-level

4-methyl (target) vs. 2-methyl isomer — methyl group location alters pharmacophore geometry and thiazole electronics

Non-interchangeable; distinct chemical entity with different SAR

Confirmed by unique InChIKeys; review identity before procurement

Evidence Dimension	Positional isomerism: methyl substitution at ring position 4 vs. position 2
Target Compound Data	4-Methyl substitution: methyl group directly conjugated with the 5-aminomethyl side chain; InChIKey CXPWCTIXWYBYFB-UHFFFAOYSA-N
Comparator Or Baseline	[(2-Methyl-1,3-thiazol-5-yl)methyl](2-methylpropyl)amine (CAS 1178690-83-9): 2-Methyl substitution; methyl adjacent to sulfur; InChIKey PAFUBAPALBINCY-UHFFFAOYSA-N
Quantified Difference	Different InChIKey (non-interchangeable chemical identity); altered amine electronic environment and pharmacophoric methyl vector
Conditions	Chemical structure identity confirmed by InChIKey; electronic environment assessed from thiazole resonance structure analysis (class-level inference)

Why This Matters

Positional isomers of heterocyclic building blocks are not biologically equivalent; regulatory agencies and journals require explicit structural identity (CAS number or InChIKey) for SAR reproducibility. Procurement of the 2-methyl isomer instead of the 4-methyl isomer would constitute a different chemical entity and invalidate any SAR data generated.

• [1] PubChem CID 60984839: [(4-Methyl-1,3-thiazol-5-yl)methyl](2-methylpropyl)amine, InChIKey CXPWCTIXWYBYFB-UHFFFAOYSA-N. View Source
• [2] PubChem CID 60941299: [(2-Methyl-1,3-thiazol-5-yl)methyl](2-methylpropyl)amine, InChIKey PAFUBAPALBINCY-UHFFFAOYSA-N. View Source

4-Methylthiazole Precedent in Kinase & Metabolic Enzyme Inhibition

The 4-methylthiazole scaffold, which forms the core of the target compound, has demonstrated validated biological activity in multiple published target classes. N-(4-Methyl-5-arylthiazol)-2-amide derivatives have been reported as nanomolar inhibitors of phosphatidylinositol 4-kinase IIIβ (PI4KIIIβ) with IC50 values in the low micromolar to sub-micromolar range [1]. Separately, 5-alkyl(aryl)-2-isobutylthiazole derivatives exhibited α-amylase inhibition with IC50 values from 12.00 ± 0.289 to 76.15 ± 0.477 μg/mL [2]. While these data come from elaborated analogs rather than the free amine building block, they establish the 4-methylthiazole core and isobutyl-thiazole substitution pattern as validated pharmacophoric elements for kinase and metabolic enzyme targets. The target compound, retaining the free secondary amine, provides a derivatizable handle for amide coupling, reductive amination, or sulfonamide formation, enabling rapid SAR exploration around these privileged chemotypes [1][2].

Class Precedent

Class-level

4-Methylthiazole scaffold and isobutyl motif reported in PI4KIIIβ and α‑amylase inhibitors

Supports class-based selection for kinase/metabolic target SAR

No direct IC50 data for this building block; derivatization required

Evidence Dimension	Class-level biological precedent for 4-methylthiazole and isobutyl-thiazole derivatives
Target Compound Data	4-Methylthiazole core with free secondary amine handle (derivatizable); structure consistent with PI4KIIIβ inhibitor and α-amylase inhibitor chemotypes
Comparator Or Baseline	N-(4-Methyl-5-arylthiazol)-2-amides (PI4KIIIβ IC50: low μM to sub-μM); 5-alkyl(aryl)-2-isobutylthiazole derivatives (α-amylase IC50: 12.00–76.15 μg/mL)
Quantified Difference	Target compound is a building block precursor; elaborated analogs achieve validated biochemical IC50 values. No direct IC50 data available for the target compound itself.
Conditions	Published in vitro enzyme inhibition assays; not a direct head-to-head comparison.

Why This Matters

Selection of this particular building block is justified by class-level SAR precedent: the 4-methylthiazole core and isobutylamine substitution are both represented in biologically active chemotypes, providing a hypothesis-driven starting point for library synthesis. Compounds lacking either the 4-methyl substitution or the branched alkylamine side chain would fall outside the established SAR for these target classes.

• [1] Rutaganira FU et al. Design and Structural Characterization of Potent and Selective Inhibitors of Phosphatidylinositol 4-Kinase IIIβ. J Med Chem. 2016;59(5):1830-1839. doi:10.1021/acs.jmedchem.5b01311. (N-(4-methyl-5-arylthiazol)-2-amide derivatives as PI4KIIIβ inhibitors.) View Source
• [2] Abbasi MA et al. Synthesis, molecular docking, and biological evaluation of 5-alkyl(aryl)-2-isobutylthiazole derivatives: As α-amylase, α-glucosidase, and protein kinase inhibitors. J Heterocycl Chem. 2022;59(5):879-893. doi:10.1002/jhet.4426. View Source

Application Scenarios for [(4-Methyl-1,3-thiazol-5-yl)methyl](2-methylpropyl)amine

CNS-Penetrant Kinase Inhibitor Libraries

The compound's computed XLogP3 of 2.1 and TPSA of 53.2 Ų place it within favorable CNS drug-like space, while the class-level precedent for 4-methylthiazole derivatives as PI4KIIIβ and protein kinase inhibitors supports its use as a building block for CNS-penetrant kinase inhibitor libraries [1][2]. The free secondary amine enables rapid derivatization via amide coupling or reductive amination to generate focused compound arrays. The branched isobutyl group (4 rotatable bonds) provides a conformational constraint advantage over linear n-butyl analogs (5 rotatable bonds), potentially improving binding entropy. Researchers prioritizing CNS kinase targets should select this compound over the primary amine analog, which has a 10.5-fold lower predicted lipophilicity and 26% higher TPSA, making it less suitable for BBB penetration.

Fragment-Based Drug Discovery: Conformational Efficiency

With a molecular weight of 184.30 Da (within fragment rule-of-three guidelines) and only four rotatable bonds, this compound offers an advantageous balance of molecular complexity and conformational rigidity for fragment screening libraries [1]. The isobutyl side chain introduces a controlled degree of lipophilicity (XLogP3 2.1) while maintaining sufficient aqueous solubility for biochemical screening at typical fragment concentrations (0.5–2 mM). The compound's reduced rotatable bond count compared to the n-butyl analog (4 vs. 5) translates to an estimated 0.5–1.0 kcal/mol lower entropic penalty, which may improve fragment hit rates when screened against rigid protein targets. Procurement of the n-butyl isomer would introduce unnecessary conformational flexibility without compensatory gains in target engagement [3].

Anti-Diabetic & Anti-Metabolic Thiazole SAR

Published class-level evidence demonstrates that 5-alkyl(aryl)-2-isobutylthiazole derivatives inhibit α-amylase (IC50 12.00–76.15 μg/mL) and α-glucosidase, clinically validated targets for type 2 diabetes management [1]. The target compound retains the isobutyl structural motif present in these active derivatives while providing a 4-methyl substitution pattern on the thiazole ring, a distinct regioisomeric starting point from the 2-isobutylthiazole series. Derivatization of the free secondary amine with aryl or heteroaryl groups via amide bond formation offers a direct route to generate novel analogs for α-amylase/α-glucosidase dual inhibition SAR. The 4-methyl positional isomer should be procured specifically; use of the 2-methyl isomer would generate a different regioisomeric series with unpredictable activity, as evidenced by distinct InChIKeys confirming non-identical chemical structures [2].

Chemical Biology Probes with Defined Physicochemical Properties

For chemical biology applications where passive cell permeability and subcellular distribution must be controlled and reproducible, the target compound provides well-defined computed properties (XLogP3 2.1, TPSA 53.2 Ų, 4 rotatable bonds) that support predictable cellular uptake [1]. The isobutyl-substituted secondary amine offers a single site for fluorophore or affinity tag conjugation while maintaining membrane-permeable character, in contrast to the unsubstituted primary amine (XLogP3 0.2, TPSA 67.2 Ų) which would generate a significantly more polar conjugate with altered cellular distribution. When reproducibility across replicate experiments is critical, procurement of the exact CAS-registered compound (1184421-70-2) ensures batch-to-batch consistency of the physicochemical starting point, avoiding the uncontrolled variance introduced by analog substitution.

Application

Selection Property

Validation Focus

CNS-focused kinase inhibitor libraries

Predicted CNS drug-like parameters (favorable XLogP3, TPSA)

Blood-brain barrier permeability assay correlation

Fragment-based library design

Low molecular weight and restricted conformational flexibility

Fragment hit rates and binding efficiency indices (LE, LLE)

Metabolic enzyme inhibitor SAR (α‑amylase/glucosidase models)

4-Methylthiazole core with isobutyl motif; class-level enzyme inhibition precedent

α‑Amylase and α‑glucosidase inhibition assays

Chemical biology probes with defined properties

Reproducible computed physicochemical profile (XLogP3, TPSA, rotatable bonds)

Cellular uptake and subcellular distribution reproducibility studies

• [1] PubChem CID 60984839: [(4-Methyl-1,3-thiazol-5-yl)methyl](2-methylpropyl)amine, computed properties (XLogP3, TPSA, rotatable bonds). View Source
• [2] PubChem CID 60941299: [(2-Methyl-1,3-thiazol-5-yl)methyl](2-methylpropyl)amine, InChIKey PAFUBAPALBINCY-UHFFFAOYSA-N (confirms distinct positional isomer). View Source
• [3] PubChem CID 60984151: Butyl[(4-methyl-1,3-thiazol-5-yl)methyl]amine, Rotatable Bond Count = 5 (one more than target compound). View Source